Cas no 338414-52-1 ((2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one)

(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one structure

338414-52-1 structure

Product Name:(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one

CAS No:338414-52-1

MF:

MW:

CID:4647241

Update Time:2025-10-28

(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-DIMETHYLANILINO)-1-(2-PHENYL-1,3-THIAZOL-5-YL)-2-PROPEN-1-ONE
- (2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one
- 2-Propen-1-one, 3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-5-thiazolyl)-

(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00885228-1g	(2E)-3-[(2,4-Dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one	338414-52-1	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI76944-1mg	(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one	338414-52-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI76944-5mg	(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one	338414-52-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI76944-10mg	(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one	338414-52-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI76944-500mg	(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one	338414-52-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI76944-1g	(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one	338414-52-1	>90%	1g	$1295.00	2024-04-20

(2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Additional information on (2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one

Research Briefing on (2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one (CAS: 338414-52-1)

The compound (2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one (CAS: 338414-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a potent kinase inhibitor, particularly targeting tyrosine kinases involved in cancer progression. Structural analysis reveals that the (2E)-3-[(2,4-dimethylphenyl)amino] moiety enhances binding affinity to the ATP-binding pocket of kinases, while the 2-phenyl-1,3-thiazol-5-yl group contributes to improved solubility and bioavailability. These features make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, including breast and lung cancer. Notably, its selectivity for cancer cells over normal cells reduces the risk of off-target effects, a common challenge in kinase inhibitor therapies. Researchers have also explored its potential in combination therapies, where it shows synergistic effects with conventional chemotherapeutic agents.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential side effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. The compound's unique chemical structure and biological activity position it as a valuable tool for both therapeutic development and mechanistic studies in chemical biology.

Future directions for research include expanding its application to other kinase-dependent diseases, such as inflammatory disorders, and exploring its use as a molecular probe to study kinase signaling pathways. The continued investigation of (2E)-3-[(2,4-dimethylphenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one holds great promise for advancing both basic science and clinical applications in the field of chemical biology and medicine.